AbstractIn summer time, thermal inertia appears as a passive solution to improve the thermal comfort in many part of Europe. The objective of this paper is in a first step to generate thermal comfort data from energy efficient houses in summer time with a focus on the impact of thermal inertia and natural night ventilation. In a second step, numerical simulation are run on these configurations to compare their construction systems. This work confirms the positive impact of both thermal inertia and natural night ventilation on the thermal comfort for energy efficient buildings in continental climate. It also allows to quantify the difference of indoor air temperature on this case study and to ensure the reliability of the numerical models. Finally, contrary to what is mentioned in many papers, no significant time lags between the heavy and the light weight envelope have been highlighted.

AbstractSocial distancing measures to lower the risk of SARS-CoV-2 transmission limit seating capacity in and constrain restaurants’ ability to operate in an economically sustainable way. Experiments have been conducted in a real-size mock-up of a restaurant, using different table setting and configurations of the ventilation system. The study has analysed the effects on total exposure to aerosols in different settings compared with social distancing. Ventilation rate is the most decisive factor for the total exposure. The particle removal rate is directly proportional to the ventilation rate, while total exposure decreases with higher ventilation rates. At low ventilation rate, setups with protective screens perform comparably or somewhat superior to the social distancing configuration, but effect size is much smaller than for ventilation rate and results are not always significant. Air supply system type does not have significant effect on either total exposure or exposure duration.

AbstractToday, the fan pressurization method is the most frequently used method to evaluate a building's airtightness. However, the localization and quantification of leaks remain difficult. In this paper, an acoustic method is introduced to estimate the leakage size of single leaks. Acoustic and airflow measurements were conducted and compared in laboratory tests within the same boundary conditions. This work aims to investigate if various leak sizes can be predicted using acoustic measurement methods. The test apparatus consists of two chambers, separated by a test wall. This wall represents a single characteristic air leakage path. Various types of wall structures with different slit geometries, wall thicknesses, and insulation materials were investigated. The acoustic measurements were performed with a sound source placed in one chamber and ultrasonic microphones located in both chambers. These results were compared to measured airflows through the test wall to provide estimates of uncertainty in the acoustic approach, which indicate a linear trend. Finally, these laboratory measurements were compared to the same measurements at a real office building. Although the acoustic measurement uncertainty is still significant (greater than +/- 50%), the acoustic method has the potential to give an order of magnitude of single leak sizes.

AbstractHumidity-controlled mechanical exhaust ventilation (RH-MEV) has been widely used in France for over 35 years, demonstrating high durability and robustness. This exhaust-only ventilation strategy is widely used as an energy-saving measure, replacing constant mechanical exhaust ventilation (Constant-MEV) systems in residential buildings. It demonstrates energy savings due to the restricted airflows, but as a downside, the building’s indoor air quality (IAQ) often deteriorates. Moreover, it is impossible to recover heat with exhaust-only ventilation systems, which means that energy consumption for space heating is still quite significant and cold supply air temperatures are frequently introduced to the heated spaces. Room ventilation units (RVUs) with heat recovery represent an alternative ventilation solution allowing simple installation through the façade and providing fresh outdoor air and exhaust ventilation to each room. This study investigates these units’ energy saving potential and indoor environmental quality performance as an alternative solution to centralized exhaust-only ventilation systems. The dynamic simulations were performed for a reference residential building under various French climatic conditions for a heating season. The three ventilation strategies investigated were Constant-MEV, RH-MEV and room-based ventilation with RVUs. The results demonstrated 61–85% savings in space heating demand with the RVUs, compared to Constant-MEV under all climatic conditions. Compared to RH-MEV, the RVUs saved 44–75% energy for space heating while the CO2 concentration and relative humidity levels were decreased due to RVUs’ constant air exchange rate. In all cases, RVUs provided considerably higher supply air temperatures due to the implemented heat recovery, which can potentially improve indoor thermal comfort.

AbstractThis study deals with the indoor air quality (IAQ) measured and perceived in a demonstration building via a smart sensor. The analysis subject targeted includes the following main air pollutants, viz., CO2, VOCs, formaldehyde, benzene, CO, PM2.5, and comfort parameters such as air temperature, and relative humidity. These were recorded during three campaigns. It turned out that the CO2 level was higher during the first occupation period, while measurements of other air pollutants were low. Besides, it turned out that the ventilation system could regulate control the airflow based on the CO2 concentrations only. However, this was upset occupants comfort.

AbstractMost buildings in Iran, including Tehran, have not yet met the requirements of climate design. In addition, they do not seem to have their traditional Iranian architecture. The present study aims to search for suitable forms with energy efficiency and maximum indoor air quality by providing natural ventilation in the warm seasons. For this purpose, the location and geometry of the atrium as two factors are considered simultaneously. The used tool to evaluate atriums is computational fluid dynamics (CFD) and the energy usage simulation of the building in an integrated way. The results show that in both square and rectangular (in the east-west direction) plans, the greatest decrease in energy load is related to 1-side atriums. Although, in terms of reducing the lighting load and using more daylight, four-side atriums perform better. Based on the prevailing wind, air change per hour (ACH) was selected as an index for evaluating natural ventilation in ten atrium shapes with the best energy performance. Accordingly, this research can help designers choose the best building atrium form in high-rise office buildings in early-stage design.

AbstractThis article presents a study conducted to test the design guidelines of stratum ventilation (SV) for the conditions set in the tropics (Malaysia). Three different ventilation strategies and six different cases for SV were designed and examined by varying the layout of the return outlets and the air change per hour values. The ventilation strategy with a return outlet at the same level on opposite wall was found better than others. The simulation results of the medium-size room show that the thermal comfort is only favourable up to the centre region. Locations near the diffusers were noticed too cold and locations far away were too warm. In addition, the air flow pattern shows that the room has a high PPD due to quasi-stagnant zones that exist between the air jets from the diffusers. A similar condition does not exist in the small-size room, which was found under the acceptable range of PPD index (0%–25%). The ventilation strategy-1 (VS-1) is found with a greater energy saving with EUC 1.45 for the small room and 1.50 for the medium room compared to the other two ventilation strategies. The SV design guidelines are found adequate for the need of thermal comfort.

AbstractThe main aim of this study is to predict the temperature characteristics in large-span manufacture area of clean room using the Computational Fluid Dynamics (CFD). The CFD model was established based on a large semiconductor plant and verified by measured data. Then, the effects of these factors including fan filter unit (FFU) configuration, building envelope and fresh air system on temperature distribution were analyzed. The results indicate that both increasing FFU air velocity and placement rate can decrease maximum temperature difference. The 33% placement rate has a higher performance-price ratio because the maximum temperature difference differs slightly at 33% and 50% placement rates. The number of FFU can decrease by 415 when placement rate reduces from 50% to 33%. Increasing the thermal resistance of building envelope can also improve the temperature distribution. And changing the thermal insulation properties of roof is more effective than changing that of external wall. So, more attention should be paid to the thermal insulation properties of roof. For fresh air system, fresh air needs to mix well with original air to reduce the effect on temperature. Thus, fresh air inlet port should be inserted into the return air plenum in the design.

AbstractThis paper investigates the wind pressure distribution of a thousand-meter scale megatall building through a wind tunnel test. One key challenge is that the power-law wind profiles are not applicable due to the height limitation. Therefore, a mesoscale meteorological model WRFv3.4 (Weather Research & Forecasting Model) was used to explore the wind profile covering the height of the thousand-meter scale megatall building. Then the wind profile was reproduced in the wind tunnel representing the actual vertical distribution of wind speed by a passive simulation method, and thereby the wind pressure test was conducted in the wind tunnel. Moreover, to investigate the effect of the inlet wind profile on the wind pressure, a wind tunnel test using the power-law wind profile was carried out for comparison as well. It was revealed that the wind pressure distribution was greatly influenced by the inlet wind profile, which should be investigated with accuracy in the wind tunnel.

AbstractCommon metrics used for assessing air quality are based on guidelines and/or standards for regulating concentrations that should not be exceeded over a period. Exceeding those values would represent problematic situations. A lack of agreement on appropriate norms or standards deems this approach sub-optimal. Moreover, this approach does not relate a proportion of exceedance to specific health outcomes. A need to develop health-centered IAQ metrics that can quantify burden of disease in terms of epidemiological evidence of population morbidity and mortality supported by the best knowledge of health effects, is pressing. This work proposes an approach that harnesses the advantages of using disability adjusted life years (DALYs) as a valuable metric to quantify and rank the burden of household air pollution, as a global perspective. Two methods were used to compute DALYs, one mainly based on incidence data and another mainly based on effect factors (i.e. DALYs per unit-intake of contaminant of interest). The methods are based on the following parameters: risk estimates, baseline incidence rates, damage factors, indoor air contaminant concentrations, human toxicological & epidemiological effect factors, dose–response factors, cancer-related variables and breathing rates. Systematic searches and reviews of peer-reviewed literature (including systematic reviews and meta-analyses) were performed to find information on said input parameters. Meta-analysis was used to pooled and synthesise data from different studies. A Monte Carlo approach was used to model results in DALYs lost. Over 1000 articles were revised and overall ∼200 unique sources were used as sources of data. Ten contaminants were accounted for with specific risk estimates and damage factors data, for which human epidemiological effect factors were derived. Representative concentrations of 45 contaminants were calculated. Thirty-nine contaminants were accounted for human toxicological effect factors. Total pooled DALYs were estimated per 100,000 exposed population with corresponding uncertainty intervals. Estimated population-averaged annual cost, in DALYs lost, of chronic air contaminant inhalation in dwellings indicate that the contaminants with highest median DALY loss estimates are PM10 and PM2.5 (magnitudes of 103); PMcoarse, formaldehyde and NO2 could be found with magnitudes of 102; contaminants with magnitudes of 101 include radon and ozone, finally SO2 and acrolein would have magnitudes of 10°; mould-related bioaerosols could be of interest as well. The updated strategies allowed for the quantification of contaminants and health outcomes that were not accounted for in previous works. Computed DALYs have lower uncertainty intervals than those previously proposed. The updated methodology presented in this study may be used to assess cumulative health impacts of indoor air contaminants.